4-[2-(dimethylamino)vinyl]-3-nitrobenzonitrile

• IUPAC Name: 4-[(E)-2-(dimethylamino)ethenyl]-3-nitrobenzonitrile
• InChI: InChI=1S/C11H11N3O2/c1-13(2)6-5-10-4-3-9(8-12)7-11(10)14(15)16/h3-7H,1-2H3/b6-5+
• InChI Key: YVOLPLGZGYDRLU-AATRIKPKSA-N
• Canonical SMILES: CN(C)C=CC1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Isomeric SMILES: CN(C)/C=C/C1=C(C=C(C=C1)C#N)[N+](=O)[O-]
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

4-[2-(Dimethylamino)vinyl]-3-nitrobenzonitrile, commonly known as DABCYL, is a fluorescent molecule used in various scientific research applications. It is a small molecule that can be easily synthesized using different methods.

Mechanism of Action

DABCYL acts as a quencher in FRET assays by accepting the excited-state energy from the donor molecule and dissipating it as heat. The mechanism of quenching involves the formation of an excited-state complex between the donor and acceptor molecules, followed by energy transfer from the donor to the acceptor. The excited-state complex then dissociates, and the acceptor molecule returns to its ground state, dissipating the energy as heat.
Biochemical and Physiological Effects:
DABCYL has no known biochemical or physiological effects. It is a small molecule that does not interact with biological systems and is used solely as a probe in scientific research.

Advantages and Limitations for Lab Experiments

DABCYL has several advantages as a fluorescent probe. It has a high extinction coefficient and a low quantum yield, which makes it an efficient quencher in FRET assays. It is also stable and easy to synthesize. However, DABCYL has some limitations. It has a narrow absorption and emission spectrum, which limits its use in some assays. It is also sensitive to pH changes, which can affect its quenching efficiency.

Future Directions

For the use of DABCYL include the development of new assays and the modification of its properties to improve its efficiency and versatility.

Synthesis Methods

DABCYL can be synthesized using different methods, including the reaction of 4-chloro-3-nitrobenzonitrile with dimethylformamide dimethylacetal. The reaction is carried out in the presence of a base, such as triethylamine, and a catalyst, such as palladium on carbon. The reaction yields DABCYL as a yellow solid, which can be purified using column chromatography.

Scientific Research Applications

DABCYL is widely used in scientific research as a fluorescent probe. It is used in various assays, such as DNA hybridization assays, enzyme assays, and protein-protein interaction assays. DABCYL is also used as a quencher in fluorescence resonance energy transfer (FRET) assays. In FRET assays, DABCYL is used to quench the fluorescence of a donor molecule, and the decrease in fluorescence intensity is used to detect the interaction between the donor and acceptor molecules.